Cas no 438246-47-0 (1,4-BUTANEDIOL, 2-BROMO-, (2R)-)

• Product Name: 1,4-BUTANEDIOL, 2-BROMO-, (2R)-
• CAS No: 438246-47-0
• MF: C₄H₉BrO₂
• MW: 169.017060995102
• MDL: MFCD28386126
• CID: 3193404
• PubChem ID: 11457910
• Update Time: 2025-04-21

1,4-BUTANEDIOL, 2-BROMO-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 1,4-BUTANEDIOL, 2-BROMO-, (2R)-
• (2R)-2-Bromo-1,4-butanediol
• (R)-2-Bromobutane-1,4-diol
• 438246-47-0
• (2R)-2-bromobutane-1,4-diol
• SCHEMBL19284194
• G89958

• MDL： MFCD28386126
• Inchi： 1S/C4H9BrO2/c5-4(3-7)1-2-6/h4,6-7H,1-3H2/t4-/m1/s1
• InChI Key： VRVPUPONZXUMBA-SCSAIBSYSA-N
• SMILES： C(O)[C@H](Br)CCO

Computed Properties

• Exact Mass: 167.97859Da
• Monoisotopic Mass: 167.97859Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 40.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Bromohydrins